Cas no 117080-55-4 (N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine)

• Product Name: N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine
• CAS No: 117080-55-4
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• CID: 4574678
• Update Time: 2025-06-08

N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, N-(4-methoxyphenyl)-5-(4-pyridinyl)-
• N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine

• Inchi： 1S/C14H12N4O2/c1-19-12-4-2-11(3-5-12)16-14-18-17-13(20-14)10-6-8-15-9-7-10/h2-9H,1H3,(H,16,18)
• InChI Key： LIBQBSHDWWVHHP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NN=C1NC1=CC=C(OC)C=C1

Additional information on N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine

Introduction to N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine (CAS No. 117080-55-4)

N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 117080-55-4, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. The presence of both aromatic and heterocyclic moieties in its molecular framework makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural motif of N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine consists of a central 1,3,4-oxadiazole ring, which is flanked by substituents that enhance its pharmacological potential. The 4-methoxyphenyl group contributes to the compound's lipophilicity and interaction with biological targets, while the pyridin-4-yl moiety introduces additional hydrogen bonding capabilities and electronic properties that are crucial for modulating biological activity. This dual functionality has been strategically exploited in recent research to develop molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in interest regarding the pharmacological properties of oxadiazole derivatives due to their versatile biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects, making them valuable scaffolds for drug discovery. Specifically, the oxadiazole core in N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine has been shown to interact with various enzymes and receptors involved in disease pathways. This interaction profile has prompted researchers to explore its potential as a lead compound for the development of new therapeutic strategies.

The synthesis of N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the oxadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the 4-methoxyphenyl and pyridin-4-yl groups through nucleophilic substitution or other coupling reactions. The final product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

The pharmacological evaluation of N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine has revealed several promising characteristics. In vitro studies have shown that this compound exhibits significant inhibitory activity against various enzymes implicated in cancer progression. For instance, it has demonstrated potent inhibition of kinases such as EGFR and JAK2, which are known to play critical roles in tumor growth and survival. Additionally, preclinical studies have indicated that this compound can induce apoptosis in cancer cell lines while exhibiting minimal toxicity towards normal cells.

The molecular interactions between N-(4-Methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amino strong affinity for biological targets can be attributed to its well-designed structural features. The combination of hydrophobic interactions provided by the aromatic rings and hydrogen bonding capabilities offered by the amine group enhances its binding affinity. Furthermore, computational studies have been employed to model the binding mode of this compound with its target proteins. These studies have provided valuable insights into how modifications can be made to further optimize its pharmacological properties.

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